Cas no 1386462-20-9 (1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone)

• Product Name: 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone
• CAS No: 1386462-20-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 2133330
• PubChem ID: 86673815
• Update Time: 2024-03-01

1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)Ethanone
• XCAYSMUTWSBSCI-UHFFFAOYSA-N
• 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)-ethanone
• Ethanone, 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)-
• CID 86673815
• 1-(7H-pyrrolo[2,3-c]pyridazin-5-yl)ethanone

• Inchi： 1S/C8H7N3O/c1-5(12)7-4-9-8-6(7)2-3-10-11-8/h2-4H,1H3,(H,9,11)
• InChI Key： XCAYSMUTWSBSCI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2C1=CC=NN=2

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones